3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine

• IUPAC Name: 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethylpropan-1-amine
• InChI: InChI=1S/C14H21Cl2NO/c1-4-17(5-2)7-6-8-18-14-11(3)9-12(15)10-13(14)16/h9-10H,4-8H2,1-3H3
• InChI Key: QLMFPZBOLLECKN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCOC1=C(C=C(C=C1C)Cl)Cl
• Molecular Formula: C14H21Cl2NO
• Molecular Weight: 290.2 g/mol

Description

3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine, also known as DDEPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DDEPA is a member of the amine class of compounds and is often used as a reagent in organic synthesis. In

Scientific Research Applications

3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine has been extensively studied for its potential applications in scientific research. One of the most promising applications of 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine is in the field of organic synthesis. 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine is a versatile reagent that can be used to synthesize a wide range of organic compounds. It has been used to synthesize a variety of heterocyclic compounds, including pyrazoles, pyridazines, and pyrimidines.

Mechanism of Action

The mechanism of action of 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine is not well understood. However, it is believed that 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine acts as a nucleophile in organic reactions, attacking electrophilic centers in the substrate molecule. This results in the formation of a covalent bond between 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine and the substrate molecule, leading to the formation of the desired product.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine. However, studies have shown that 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine is not toxic to cells and does not have any significant effects on cell viability. This suggests that 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine may be a safe reagent to use in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine in lab experiments is its versatility. 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine can be used to synthesize a wide range of organic compounds, making it a valuable tool for organic chemists. Additionally, 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine is readily available and relatively inexpensive, making it an attractive option for researchers on a tight budget.
However, there are also some limitations associated with the use of 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine in lab experiments. For example, 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine is not effective in all organic reactions, and its use may require additional optimization of reaction conditions. Additionally, 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine is not suitable for use in certain types of reactions, such as those involving highly reactive substrates.

Future Directions

There are several potential future directions for research involving 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine. One area of interest is the development of new synthetic methods using 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine as a reagent. Researchers may also explore the use of 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine in the synthesis of new drug candidates.
Another potential area of research is the investigation of the mechanism of action of 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine. By gaining a better understanding of how 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine interacts with substrate molecules, researchers may be able to develop new synthetic methods or improve existing ones.
Conclusion
In conclusion, 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine is a versatile and widely used reagent in organic synthesis. Its potential applications in scientific research are extensive, and it has been shown to be safe for use in lab experiments. While there are some limitations associated with its use, the advantages of using 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine outweigh the disadvantages. Further research is needed to fully explore the potential of 3-(2,4-dichloro-6-methylphenoxy)-N,N-diethyl-1-propanamine in scientific research.